BODIPY dyes with β-conjugation and their applications for high-efficiency inverted small molecule solar cells†

Chemical Communications Pub Date: 2012-07-30 DOI: 10.1039/C2CC34286C

Abstract

Small molecule BODIPY dyes incorporating conjugated substituents at the β sites have been synthesized. Solution processed inverted bulk heterojunction cells were fabricated from the blends of the dyes and PC71BM. The cells exhibited very high open-circuit voltages (>0.9 V) and a high conversion efficiency of 3.22% has been achieved.

Graphical abstract: BODIPY dyes with β-conjugation and their applications for high-efficiency inverted small molecule solar cells
BODIPY dyes with β-conjugation and their applications for high-efficiency inverted small molecule solar cells†
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